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Compound of Interest

Compound Name:
3-[Ethyl-(2-fluoro-phenyl)-amino]-

propionic acid

CAS No.: 944886-27-5

Cat. No.: B3170574

Get Quote

Executive Summary & Compound Identification
N-Ethyl-N-(2-fluorophenyl)-beta-alanine (Systematic Name: 3-[Ethyl(2-

fluorophenyl)amino]propanoic acid) is a fluorinated amino acid derivative primarily utilized as a

building block in the synthesis of heterocyclic compounds, pharmaceutical intermediates, and

advanced agrochemicals. It belongs to the class of N-aryl-beta-alanines, which are critical

precursors for quinolones, indoles, and other nitrogenous heterocycles.
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Property Detail

Systematic Name 3-[Ethyl(2-fluorophenyl)amino]propanoic acid

Common Name
N-Ethyl-N-(2-fluorophenyl)-

-alanine

Molecular Formula

C

H

FNO

Molecular Weight 211.23 g/mol

CAS Number (Acid)
Not widely indexed in public registries; typically

synthesized in situ.

CAS Number (Precursor) 2707-64-4 (N-Ethyl-2-fluoroaniline)

CAS Number (Methyl Ester)
Analogous to21608-06-0 (N-Ethyl-N-phenyl-

beta-alanine methyl ester)

Appearance Viscous oil or low-melting solid (predicted)

Solubility
Soluble in organic solvents (DCM, EtOAc,

Ethanol); limited solubility in water

Synthesis & Production Methodologies
The synthesis of N-Ethyl-N-(2-fluorophenyl)-beta-alanine relies on the Michael Addition of a

secondary aniline to an acrylate acceptor. This pathway is preferred for its atom economy and

scalability.

Core Synthesis Pathway: Michael Addition
The reaction involves the nucleophilic attack of N-Ethyl-2-fluoroaniline (the nucleophile) on the

-carbon of Acrylic Acid or its esters (the electrophile).

Reaction Scheme (DOT Diagram)
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Caption: Synthesis pathway from 2-fluoroaniline via N-ethylation and subsequent Michael

addition.

Detailed Experimental Protocol
This protocol describes the synthesis using Ethyl Acrylate, followed by hydrolysis, which

typically offers higher yields and easier purification than using acrylic acid directly.

Phase 1: Preparation of N-Ethyl-2-fluoroaniline (Precursor)
Reagents: 2-Fluoroaniline (1.0 eq), Ethyl Iodide (1.1 eq), K

CO

(2.0 eq), DMF (Solvent).

Procedure:

Dissolve 2-fluoroaniline in DMF.

Add K

CO

and stir at room temperature for 15 minutes.

Dropwise add Ethyl Iodide.

Heat to 60°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc).

Workup: Dilute with water, extract with Ethyl Acetate, wash with brine, dry over Na
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SO

, and concentrate.

Purification: Distillation or Column Chromatography to obtain pure N-Ethyl-2-fluoroaniline

(CAS 2707-64-4).

Phase 2: Michael Addition to Ethyl Acrylate
Reagents: N-Ethyl-2-fluoroaniline (1.0 eq), Ethyl Acrylate (1.5 eq), Glacial Acetic Acid

(Catalytic, 0.1 eq) or CuCl (Catalytic).

Procedure:

Mix N-Ethyl-2-fluoroaniline and Ethyl Acrylate in a pressure tube or round-bottom flask.

Add catalyst (Acetic Acid promotes the reaction; Copper(I) salts can also be used).

Reflux (approx. 100-120°C) for 12-24 hours. The steric hindrance of the ortho-fluorine may

require longer reaction times compared to non-substituted anilines.

Monitoring: Monitor the disappearance of the aniline starting material by GC-MS or TLC.

Phase 3: Hydrolysis to the Free Acid
Reagents: Crude Ester from Phase 2, NaOH (2.0 eq, aq), Ethanol.

Procedure:

Dissolve the ester in Ethanol.

Add aqueous NaOH solution.

Stir at reflux for 2 hours.

Workup: Evaporate Ethanol. Acidify the aqueous residue with HCl to pH ~3.

Extract the precipitated oil/solid with DCM.

Dry and concentrate to yield N-Ethyl-N-(2-fluorophenyl)-beta-alanine.
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Applications & Utility
This compound serves as a specialized "scaffold" intermediate. The N-ethyl-N-aryl-beta-

alanine motif is a precursor for several bioactive classes:

Quinolone Antibiotics: Cyclization of the acid (using Polyphosphoric Acid or Eaton's Reagent)

yields 1-Ethyl-8-fluoro-4-quinolone derivatives, which are core structures for antibacterial

agents.

Indole Synthesis: Via intramolecular cyclization mechanisms.

Dye Intermediates: N,N-dialkyl anilines are classic coupling components for azo dyes; the

carboxylic acid tail provides a handle for water solubility or further conjugation.

Structural Causality in Drug Design
The 2-Fluoro substituent is strategically important:

Metabolic Stability: Fluorine blocks metabolic oxidation at the ortho position.

Conformational Lock: The fluorine atom influences the twist of the phenyl ring relative to the

nitrogen, affecting binding affinity in target proteins.

Lipophilicity: Increases the logP compared to the non-fluorinated analog, potentially

improving membrane permeability.

Physical Properties & Characterization Data
Note: Data predicted based on structural analogs (N-Ethyl-N-phenyl-beta-alanine).
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Property Value (Predicted/Experimental)

Physical State Viscous yellow to brown oil or low-melting solid

Boiling Point ~340°C (at 760 mmHg)

Density ~1.15 g/cm³

pKa (Carboxyl) ~4.5

pKa (Amine)
~2.5 (Weakly basic due to N-phenyl

conjugation)

LogP ~2.2

H-Bond Donors 1 (Carboxyl OH)

H-Bond Acceptors 3 (N, Carbonyl O, F)

Safety & Handling (E-E-A-T)
As an aniline derivative, this compound should be treated with caution.

Hazards: Likely skin and eye irritant. Potential for skin sensitization.

Toxicity: Aniline derivatives can cause methemoglobinemia if absorbed in large quantities.

The fluorinated analog is generally more stable but should be handled as a toxic substance.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

oxidation of the amine.
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Analogous Ester Data: PubChem Compound Summary for N-Ethyl-N-phenyl-beta-alanine

methyl ester (CAS 21608-06-0). Link

To cite this document: BenchChem. [Technical Guide: N-Ethyl-N-(2-fluorophenyl)-beta-
alanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3170574/docs#technical-guide-n-ethyl-n-2-
fluorophenyl-beta-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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